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Compound of Interest

Compound Name: 2,2-Dichloro-3-methylbutane

Cat. No.: B096302 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2,2-Dichloro-3-methylbutane was

located. The following guidance is a conservative recommendation based on the safety data of

structurally similar chemicals, including 2-Chloro-2-methylbutane and other chlorinated

alkanes. It is imperative to handle this chemical with caution and to conduct a thorough risk

assessment before use.

This document provides essential safety and logistical information for the handling and disposal

of 2,2-Dichloro-3-methylbutane, tailored for researchers, scientists, and drug development

professionals.

Immediate Safety and Hazard Information
Based on analogous compounds, 2,2-Dichloro-3-methylbutane is anticipated to be a highly

flammable liquid and vapor that can cause skin irritation, serious eye irritation, and potential

respiratory irritation.[1][2]

Key Hazards:

Flammability: Highly flammable liquid and vapor.[1][2] Keep away from heat, sparks, open

flames, and hot surfaces.[1][2][3] Vapors may form explosive mixtures with air.[4]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]
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Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to ensure personnel safety. The following table

summarizes the recommended PPE for handling 2,2-Dichloro-3-methylbutane.

Protection Type Specific Recommendations Rationale & Citation

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact and

irritation.

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield should

be worn if there is a splash

hazard.

To protect against eye irritation

and serious eye damage.[1]

Skin and Body Protection

Flame-retardant, antistatic

protective clothing or a lab

coat.[4] Consider chemical-

resistant coveralls for larger

quantities or increased splash

potential.

To protect skin from irritation

and prevent ignition from static

discharge.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If vapors or aerosols are

generated, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

should be used.

To prevent respiratory tract

irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a certified chemical fume hood is operational.
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Assemble all necessary equipment and PPE before handling the chemical.

Locate the nearest emergency eyewash station and safety shower.[5]

Have appropriate fire extinguishing media readily available (e.g., dry sand, dry chemical,

or alcohol-resistant foam).[3]

Handling:

Ground and bond all containers and receiving equipment to prevent static discharge.[6]

Use only non-sparking tools.[6][7]

Work exclusively within a chemical fume hood to minimize inhalation exposure.

Avoid contact with skin, eyes, and clothing.[2]

Keep the container tightly closed when not in use.[2][3]

Wash hands thoroughly after handling.[2][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][7]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Store in a flammables-approved cabinet.

Disposal Plan
Waste Collection: Collect all waste material containing 2,2-Dichloro-3-methylbutane in a

designated, properly labeled, and sealed container. Do not mix with other waste streams.

Container Disposal: Handle uncleaned, empty containers as you would the product itself.

Regulatory Compliance: All chemical waste must be disposed of in accordance with local,

state, and federal regulations. Contact your institution's Environmental Health and Safety

(EHS) department for specific disposal procedures.
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Experimental Workflow for Safe Handling
Workflow for Safe Handling of 2,2-Dichloro-3-methylbutane
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Perform Experiment
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Wash Hands Thoroughly
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Caption: Logical workflow for the safe handling of 2,2-Dichloro-3-methylbutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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